Cas no 931-03-3 (1H-Pyrrole-3-carboxylic acid)

1H-Pyrrole-3-carboxylic acid structure
1H-Pyrrole-3-carboxylic acid structure
Product Name:1H-Pyrrole-3-carboxylic acid
CAS No:931-03-3
MF:C5H5NO2
MW:111.098701238632
MDL:MFCD00800594
CID:40294
PubChem ID:125307897
Update Time:2024-12-09

1H-Pyrrole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-3-carboxylic acid
    • Pyrrole-3-carboxylic Acid
    • C5H5NO2
    • 3-CARBOXYPYRROLE
    • PYHrole-3-carboxylic Acid
    • PYRROLE-3-CARBOXYLIC
    • PYRROLE-3-CARBOXYLIC ACID HYDRATE
    • Pyrrole-3-carboxylic acid (6CI, 7CI, 8CI)
    • MFCD00800594
    • AC-709
    • CHEBI:68076
    • PKN
    • 1H-pyrrole-3-carboxylicacid
    • Q27136569
    • Z1154253207
    • 3-pyrrolecarboxylic acid
    • Q-101890
    • P1899
    • BDBM50543165
    • CHEMBL79155
    • EN300-73588
    • FT-0649423
    • 931-03-3
    • 931-03-3 336100-46-0(hydrate)
    • 1H-pyrrol-3-carbonsäure
    • 1h-pyrrole-3-carboxylic acid anhydrous
    • NoName_35
    • 3-pyrrole-carboxylic acid
    • D4DY7P2L2D
    • FG-0412
    • SY004601
    • AKOS005146214
    • CS-W002692
    • AM20120340
    • DTXSID90900989
    • pyrrole 3-carboxylic acid
    • 4-Hydroxy-6-oxo-1-[3-(trifluoromethyl)phenyl]-1,6-dihydro-3-pyridazinecarboxylicacid
    • SCHEMBL153032
    • Pyrrole-3-carboxylic acid, >=96%
    • MB01464
    • BCP08157
    • DOYOPBSXEIZLRE-UHFFFAOYSA-N
    • DB-016186
    • STL554792
    • pyrrole-3-carboxylate
    • BBL100998
    • MDL： MFCD00800594
    • Inchi： 1S/C5H5NO2/c7-5(8)4-1-2-6-3-4/h1-3,6H,(H,7,8)
    • InChI Key： DOYOPBSXEIZLRE-UHFFFAOYSA-N
    • SMILES： O=C(C1=CNC=C1)O
    • BRN： 108642

Computed Properties

  • Exact Mass: 111.03200
  • Monoisotopic Mass: 111.032
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 103
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 53.1A^2
  • XLogP3: 0.2

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.383g/cm3
  • Melting Point: 148°C(dec.)(lit.)
  • Boiling Point: 340.3ºCat760mmHg
  • Flash Point: 159.6℃
  • Refractive Index: 1.604 
  • Water Partition Coefficient: Soluble in water.
  • PSA: 53.09000
  • LogP: 0.71290

1H-Pyrrole-3-carboxylic acid Security Information

  • Symbol: GHS07
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H319
  • Warning Statement： P264-P280-P305+P351+P338+P337+P313
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 22-36
  • Safety Instruction： 26
  • Hazardous Material Identification： Xn
  • Storage Condition：Sealed in dry,Room Temperature

1H-Pyrrole-3-carboxylic acid Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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1H-Pyrrole-3-carboxylic acid Production Method

Production Method 1

1013405-49-6 1013405-49-6
931-03-3 931-03-3
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Acetonitrile ,  Water ;  24 h, rt
Reference
A new synthetic route to 3-polyfluoroalkyl-containing pyrroles
Shaitanova, Elena N.; Gerus, Igor I.; Kukhar, Valery P., Tetrahedron Letters, 2008, 49(7), 1184-1187

Production Method 2

931-03-3 931-03-3
931-03-3 931-03-3
Reaction Conditions
1.1 Reagents: Cupric chloride ;  3 h, rt
Reference
Coordinated molecularly imprinted-based ratiometric sensor for electrochemical sensing of hazardous ciprofloxacin based on nitrogen and sulfur co-doped porous carbon/silver nanoparticles hybrid
Mahmoud, Ashraf M.; Abu-Alrub, Samer S.; Al-Qarni, Ali O.; Alshareef, F. M.; El-Wekil, Mohamed M., Microchemical Journal, 2023, 193,

Production Method 3

93362-49-3 93362-49-3
931-03-3 931-03-3
Reaction Conditions
Reference
Product subclass 14: aryllithium and hetaryllithium compounds
Gribble, Gordon W., Science of Synthesis, 2006, 8, 357-426

Production Method 4

87630-35-1 87630-35-1
931-03-3 931-03-3
Reaction Conditions
Reference
N-(Triisopropylsilyl)pyrrole. A progenitor "par excellence" of 3-substituted pyrroles
Bray, Brian L.; Mathies, Peter H.; Naef, Reto; Solas, Dennis R.; Tidwell, Thomas T.; et al, Journal of Organic Chemistry, 1990, 55(26), 6317-28

Production Method 5

931-03-3 931-03-3
Reaction Conditions
Reference
Screening of a Custom-Designed Acid Fragment Library Identifies 1-Phenylpyrroles and 1-Phenylpyrrolidines as Inhibitors of Notum Carboxylesterase Activity
Mahy, William; Patel, Mikesh; Steadman, David ; Woodward, Hannah L. ; Atkinson, Benjamin N. ; et al, Journal of Medicinal Chemistry, 2020, 63(17), 9464-9483

Production Method 6

931-03-3 931-03-3
Reaction Conditions
Reference
Functionalization of 2-Trifluoromethyl-1H-pyrrole: A Convenient Entry into Advanced Fluorinated Building Blocks Including all Isomeric 2-(Trifluoromethyl)prolines
Hys, Vasyl Yu.; Shevchuk, Oleksandr I.; Vashchenko, Bohdan V. ; Karpenko, Oleksandr V.; Gorlova, Alina O.; et al, European Journal of Organic Chemistry, 2020, 2020(25), 3896-3905

Production Method 7

931-03-3 931-03-3
Reaction Conditions
Reference
Structure of batrachotoxin, a steroidal alkaloid from the Colombian arrow poison frog, phyllobates aurotaenia, and partial synthesis of batrachotoxin and its analogs and homologs
Tokuyama, Takashi; Daly, J., Journal of the American Chemical Society, 1969, 91(14), 3931-8

Production Method 8

106058-86-0 106058-86-0
931-03-3 931-03-3
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water
Reference
A facile and efficient synthesis of pyrrole-3-carboxylic acid from pyrrole
Cativiela, Carlos; Garcia, Jose I., Organic Preparations and Procedures International, 1986, 18(4), 283-5

Production Method 9

134439-96-6 134439-96-6
931-03-3 931-03-3
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Methanol ,  Water ;  rt → reflux; 4 h, reflux
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 1
Reference
Synthesis of pyrrole-3-carboxylic acid
Liu, Zhi-da; Teng, Da-wei, Yingyong Huagong, 2013, 42(5), 860-862

Production Method 10

7126-39-8 7126-39-8
931-03-3 931-03-3
Reaction Conditions
1.1 Reagents: Sodium hypochlorite Catalysts: Sodium hydroxide Solvents: Water ;  1 h, 100 °C; 100 °C → rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 3 - 4, rt
Reference
Oxidation of Aldehydes and Alcohols to Carboxylic Acids Using NaClO Under Microwave Irradiation or Classical Heating Without a Catalyst
Pujol, Maria Dolors; Navarro, Lorena, Letters in Organic Chemistry, 2018, 15(6), 534-539

Production Method 11

931-03-3 931-03-3
Reaction Conditions
1.1 Reagents: Lithium tert-butoxide Solvents: Dimethylformamide ;  24 h, 100 °C; cooled
1.2 Reagents: Hydrochloric acid Solvents: Water ;  cooled
Reference
Synthesis of cyclic chiral α-amino boronates by copper-catalyzed asymmetric dearomative borylation of indoles
Chen, Lili; Shen, Jun-Jian; Gao, Qian; Xu, Senmiao, Chemical Science, 2018, 9(26), 5855-5859

Production Method 12

85684-93-1 85684-93-1
931-03-3 931-03-3
Reaction Conditions
Reference
Product class 13: 1H-pyrroles
Black, D. StC., Science of Synthesis, 2002, 9, 441-552

Production Method 13

7126-39-8 7126-39-8
931-03-3 931-03-3
Reaction Conditions
1.1 Reagents: Silver oxide (Ag2O)
Reference
Studies of the Maillard reaction. I. Reaction of amino sugars with malondialdehyde
Gomez-Sanchez, Antonio; Maya, Ines; Hermosin, Isidro, Carbohydrate Research, 1990, 200, 167-80

Production Method 14

85684-93-1 85684-93-1
931-03-3 931-03-3
Reaction Conditions
1.1 Reagents: Ammonia Solvents: Methanol
Reference
The protecting-directing role of the trityl group in syntheses of pyrrole derivatives: efficient preparations of 1H-pyrrole-3-carboxylic acid and 3-acyl-, 3-amino-, and 3-bromo-1-tritylpyrroles
Chadwick, Derek J.; Hodgson, Simon T., Journal of the Chemical Society, 1983, (1), 93-102

Production Method 15

931-03-3 931-03-3
Reaction Conditions
Reference
Preparation of novobiocin analogs having modified glycoside moieties as antitumor agents
, United States, , ,

Production Method 16

931-03-3 931-03-3
Reaction Conditions
Reference
3-Lithiopyrroles by halogen-metal interchange of 3-bromo-1-(triisopropylsilyl)pyrroles. Synthesis of verrucarin E and other 3-substituted pyrroles
Muchowski, Joseph M.; Naef, Reto, Helvetica Chimica Acta, 1984, 67(4), 1168-72

Production Method 17

931-03-3 931-03-3
634-97-9 634-97-9
Reaction Conditions
1.1 Reagents: Chlorodimethylaluminum Solvents: Toluene ,  Hexane ;  3 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  rt
1.3 Reagents: Sodium carbonate Solvents: Water ;  rt
1.4 Reagents: Hydrochloric acid Solvents: Water ;  acidified, rt
Reference
Carboxylation of indoles and pyrroles with CO2 in the presence of dialkylaluminum halides
Nemoto, Koji; Onozawa, Satoru; Egusa, Naoki; Morohashi, Naoya; Hattori, Tetsutaro, Tetrahedron Letters, 2009, 50(31), 4512-4514

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